2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C21H23N3O3S/c1-21(2)12-15-4-3-5-18(20(15)27-21)26-13-19(25)22-8-10-24-9-6-17(23-24)16-7-11-28-14-16/h3-7,9,11,14H,8,10,12-13H2,1-2H3,(H,22,25)
• InChI Key: ZVAZJTDECWCPFT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCCN3C=CC(=N3)C4=CSC=C4)C
• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H23N3O3S and its molecular weight is 397.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research has been conducted on the synthesis and crystal structure analysis of compounds related to "2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide", demonstrating the complexity and precision involved in creating these molecules. For example, a study detailed the synthesis, crystal structure, and biological activity of a closely related compound, emphasizing the importance of intramolecular hydrogen bonding, weak interactions, and π-π interactions in stabilizing the molecule's structure (Hu Jingqian et al., 2016).

Biological Activities

The exploration of biological activities of these compounds has been a significant area of research. Various studies have reported on their potential applications in treating diseases and understanding biological mechanisms. For instance, one study synthesized derivatives to assess their anti-inflammatory activity, discovering that some compounds showed significant activity, pointing to the therapeutic potential of these molecules (K. Sunder & Jayapal Maleraju, 2013). Another research focused on coordination complexes constructed from pyrazole-acetamide derivatives, evaluating their antioxidant activity. The findings revealed significant antioxidant properties, underscoring the diverse biological applications of these compounds (K. Chkirate et al., 2019).

Antitumor Evaluation

The antitumor activities of related compounds have also been a focus, with studies conducting in vitro screenings against various cancer cell lines. A particular study synthesized heterocyclic compounds derived from a related precursor, demonstrating high inhibitory effects against breast adenocarcinoma, non-small cell lung cancer, and CNS cancer cell lines, highlighting the potential of these compounds in cancer treatment (H. Shams et al., 2010).